![molecular formula C8H13N3 B2550395 (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine CAS No. 1551492-10-4](/img/structure/B2550395.png)
(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine
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Description
(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.213. The purity is usually 95%.
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Scientific Research Applications
Chemistry and Synthetic Applications
Heterocyclic compounds like (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine are pivotal in synthetic chemistry due to their structural diversity and potential for forming complex molecular architectures. Boča et al. (2011) reviewed the chemistry of compounds containing pyridine bis-benzimidazoles, emphasizing their synthesis, properties, and applications in forming complex compounds with notable spectroscopic, magnetic, and biological activities (Boča, Jameson, & Linert, 2011). Such compounds are foundational in developing novel materials and catalysts, indicating potential research applications for related tetrahydroimidazo[1,2-a]pyridinyl derivatives.
Pharmacological Research
In pharmacological research, structurally similar compounds to this compound are often explored for their therapeutic potential. Scior et al. (2011) discussed the design and synthesis of imidazole-based p38 MAP kinase inhibitors, highlighting the relevance of imidazole scaffolds in developing selective inhibitors for inflammatory cytokine release (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011). This research underscores the importance of tetrahydroimidazo[1,2-a]pyridines in medicinal chemistry, particularly in designing compounds with anti-inflammatory and anticancer properties.
Material Science and Optoelectronic Applications
In material science, heterocyclic compounds are integral to developing novel optoelectronic materials. Lipunova et al. (2018) highlighted the significance of quinazolines and pyrimidines in fabricating materials for organic light-emitting diodes (OLEDs) and solar cells, underscoring the potential of pyridine and imidazole derivatives in creating advanced optoelectronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018). This area of research offers promising avenues for the application of tetrahydroimidazo[1,2-a]pyridin-5-yl derivatives in developing new materials with enhanced electronic and photonic properties.
Properties
IUPAC Name |
5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-5-ylmethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c9-6-7-2-1-3-8-10-4-5-11(7)8/h4-5,7H,1-3,6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTTLEYYQAFGTFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N2C=CN=C2C1)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.